Cas no 103394-76-9 (ethyl 2-amino-3-(2-pyridyl)propanoate)

• Product Name: ethyl 2-amino-3-(2-pyridyl)propanoate
• CAS No: 103394-76-9
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• MDL: MFCD05228164
• CID: 62374
• PubChem ID: 4436717
• Update Time: 2025-06-08

ethyl 2-amino-3-(2-pyridyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-3-(pyridin-2-yl)propanoate
• 2-Amino-3-(pyridin-2-yl)propionic acid ethyl ester
• 2-AMINO-3-PYRIDIN-2-YL-PROPIONIC ACID ETHYL ESTER,
• Ethyl 2-amino-3-(2-pyridinyl)propionate
• ethyl 2-amino-3-pyridin-2-ylpropanoate
• 2-Pyridinealanine,ethyl ester (6CI)
• 2-Amino-2-[(2-pyridyl)methyl]acetic acid ethyl ester
• (S)-2-AMINO-3-PIPERAZIN-1-YL-PROPIONIC ACID HCL
• 2-Pyridinepropanoic acid, .alpha.-amino-, ethyl ester
• 2-AMINO-3-PYRIDIN-2-YL-PROPIONIC ACID ETHYL ESTER
• ethyl 2-amino-3-(2-pyridyl)propanoate
• Ethyl 3-pyridin-2-ylalaninate
• 103394-76-9
• AB21681
• Ethyl2-amino-3-(pyridin-2-yl)propanoate
• FT-0693361
• A896472
• 2-PYRIDINEPROPANOIC ACID, ALPHA-AMINO-, ETHYL ESTER
• DMDWQEOYYRXMOC-UHFFFAOYSA-N
• AKOS012258934
• AM81121
• EN300-174501
• SCHEMBL1693012
• Ethyl 2-amino-3-(2-pyridinyl)propanoate
• DTXSID00403279
• DB-058989

• MDL： MFCD05228164
• Inchi： 1S/C10H14N2O2/c1-2-14-10(13)9(11)7-8-5-3-4-6-12-8/h3-6,9H,2,7,11H2,1H3
• InChI Key： DMDWQEOYYRXMOC-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CC1C=CC=CN=1)N)=O

Computed Properties

• Exact Mass: 194.10600
• Monoisotopic Mass: 194.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 65.2A^2

Experimental Properties

• Density: 1.125
• Boiling Point: 290.2 °C at 760 mmHg
• Flash Point: 290.2 °C at 760 mmHg
• Refractive Index: 1.527
• PSA: 65.21000
• LogP: 1.21480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-amino-3-(2-pyridyl)propanoate

Comprehensive Overview of Ethyl 2-Amino-3-(2-pyridyl)propanoate (CAS No. 103394-76-9)

Ethyl 2-amino-3-(2-pyridyl)propanoate (CAS No. 103394-76-9) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical research, agrochemical development, and fine chemical synthesis. This ester derivative, featuring a pyridine ring and an amino acid backbone, has garnered significant attention due to its unique structural properties and reactivity. Researchers and industry professionals frequently search for terms like "ethyl 2-amino-3-(2-pyridyl)propanoate synthesis", "CAS 103394-76-9 applications", and "pyridine derivatives in drug discovery", reflecting its relevance in modern chemistry.

The compound's molecular structure combines a 2-pyridyl group with an ethyl ester functionality, making it a valuable intermediate in the synthesis of bioactive molecules. Its chiral center at the alpha-carbon position further enhances its utility in asymmetric synthesis, a hot topic in green chemistry and catalysis. Recent trends in AI-assisted molecular design have highlighted compounds like ethyl 2-amino-3-(2-pyridyl)propanoate as building blocks for machine learning-based drug discovery, addressing common search queries such as "computational chemistry for heterocyclic compounds".

In pharmaceutical contexts, this compound serves as a precursor for neurologically active agents and enzyme inhibitors, aligning with growing interest in neurodegenerative disease research. The pyridine moiety contributes to enhanced blood-brain barrier permeability, a property frequently discussed in forums about CNS drug development. Analytical techniques like HPLC purification and NMR characterization are commonly associated with this compound, as evidenced by search patterns for "CAS 103394-76-9 spectral data".

From an industrial perspective, ethyl 2-amino-3-(2-pyridyl)propanoate finds applications in crop protection chemicals and flavor/fragrance intermediates. The agrochemical sector particularly values its chemodiversity, with patent literature revealing derivatives as potential plant growth regulators. This connects to trending searches about "sustainable pesticide alternatives" and "biodegradable agrochemicals", positioning the compound within current environmental chemistry discussions.

The compound's structure-activity relationship (SAR) has been extensively studied, with particular focus on how the ester group and pyridine nitrogen influence molecular interactions. Such studies often appear in searches for "heterocyclic compound SAR studies" and "molecular docking of pyridine derivatives". Recent advancements in continuous flow chemistry have also explored efficient production methods for this class of compounds, addressing industry demands for process intensification.

Quality control parameters for CAS 103394-76-9 typically include specifications for optical purity (when applicable), residual solvents, and heavy metal content - all critical considerations for pharmaceutical-grade materials. These quality aspects frequently appear in searches combining "GMP standards for fine chemicals" with specific compound identifiers.

Emerging research directions include the compound's potential in metal-organic frameworks (MOFs) and as a ligand in coordination chemistry, topics gaining traction in materials science communities. The chelating ability of the pyridine-nitrogen and amino groups makes it interesting for catalyst design, connecting to popular queries about "N-donor ligands in homogeneous catalysis".

Storage and handling recommendations emphasize protection from moisture and oxidation, with technical discussions often focusing on optimal packaging materials for sensitive compounds. These practical considerations generate search traffic around "chemical stability of amino acid esters" and "long-term storage of heterocyclic compounds".

From a regulatory standpoint, ethyl 2-amino-3-(2-pyridyl)propanoate falls under general chemical safety protocols rather than specialized restrictions, making it accessible for research applications. This distinguishes it in searches comparing "non-restricted vs controlled chemical intermediates", a common concern for synthetic chemists.

The compound's future prospects appear promising, particularly in fragment-based drug discovery (FBDD) where its moderate size and multiple functional groups offer ideal molecular complexity. This aligns with growing interest in "privileged structures in medicinal chemistry" and "scaffold hopping strategies", demonstrating its continued relevance in cutting-edge pharmaceutical research.